2-[Nalpha-Benzoylbenzoicamido-N6-(6-biotinamidocaproyl)-L-lysinylamido]ethyl Methanethiosulfonate

Specification

• CAS No.: 910036-44-1
• Molecular Formula: C39H54N6O8S3
• Molecular Weight: 831.075
• IUPAC Name: N-[(2S)-6-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]-1-(2-methylsulfonylsulfanylethylamino)-1-oxohexan-2-yl]-4-benzoylbenzamide
• Standard InChI: InChI=1S/C39H54N6O8S3/c1-56(52,53)55-25-24-42-38(50)30(43-37(49)29-20-18-28(19-21-29)36(48)27-12-4-2-5-13-27)14-9-11-23-41-33(46)16-6-3-10-22-40-34(47)17-8-7-15-32-35-31(26-54-32)44-39(51)45-35/h2,4-5,12-13,18-21,30-32,35H,3,6-11,14-17,22-26H2,1H3,(H,40,47)(H,41,46)(H,42,50)(H,43,49)(H2,44,45,51)/t30-,31-,32-,35-/m0/s1
• Standard InChI Key: ACUCNTBNWRWVMU-ABVVNCBOSA-N
• SMILES: CS(=O)(=O)SCCNC(=O)C(CCCCNC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4

Introduction

2-[Nalpha-Benzoylbenzoicamido-N6-(6-biotinamidocaproyl)-L-lysinylamido]ethyl Methanethiosulfonate is a complex organic compound with the CAS number 910036-44-1. It is primarily used in research settings due to its unique chemical structure, which includes biotin and lysine components. This compound is available from suppliers like Toronto Research Chemicals (TRC) and ClearSynth Labs Ltd. for laboratory use only.

Suppliers and Availability

This compound is supplied by several companies, including ClearSynth Labs Ltd. in India and Toronto Research Chemicals (TRC) via Novachem in Australia. It is typically sold in 50 mg units and is stored under ambient conditions.

Safety and Handling

As with all chemical compounds, handling 2-[Nalpha-Benzoylbenzoicamido-N6-(6-biotinamidocaproyl)-L-lysinylamido]ethyl Methanethiosulfonate requires proper safety precautions. It should be stored in a well-ventilated area and handled with gloves to prevent skin contact. The compound is not intended for human consumption or therapeutic use.

Data Table: Compound Specifications

Specification	Value
CAS Number	910036-44-1
Molecular Formula	C39H54N6O8S3
Molecular Weight	831.08 g/mol
Supplier	TRC, ClearSynth Labs Ltd.
Storage Conditions	Ambient